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For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethyl 6-oxohexanoate is a bifunctional organic molecule containing both an ester and an
aldehyde functional group. This unique structural feature makes it a valuable intermediate in
organic synthesis, particularly in the preparation of more complex molecules. Its utility is noted
in the synthesis of pharmaceutical agents, including anti-cancer agents and multi-acting
inhibitors targeting HDAC, FLT3, and JAK2.[1] This guide provides a comprehensive overview
of the chemical properties, synthesis, and analysis of Ethyl 6-oxohexanoate, tailored for
professionals in research and drug development.

Chemical and Physical Properties

A summary of the key chemical and physical properties of Ethyl 6-oxohexanoate is presented
below. It is important to note that while computed values are available, experimentally
determined data for some properties such as boiling and melting points are not consistently
reported in the literature.

Table 1: Physical and Chemical Properties of Ethyl 6-oxohexanoate
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Property Value Source
Molecular Formula CsH1403 PubChem][2]
Molecular Weight 158.19 g/mol PubChem|[2]
CAS Number 27983-42-2 PubChem|[2]
IUPAC Name ethyl 6-oxohexanoate PubChem[2]
6-Oxohexanoic acid ethyl
Synonyms ester, Ethyl 5- PubChem|[2]
formylpentanoate
Boiling Point Not available (n/a) ChemSynthesis[3]
Melting Point Not available (n/a) ChemSynthesis[3]
Density Not available (n/a) ChemSynthesis|[3]
XLogP3-AA (Computed) 0.6 PubChem|[2]
Topological Polar Surface Area
43.4 A2 PubChem[2]
(Computed)
Hydrogen Bond Donor Count
0 PubChem[2]
(Computed)
Hydrogen Bond Acceptor
3 PubChem|[2]
Count (Computed)
Rotatable Bond Count
7 PubChem|[2]

(Computed)

Synthesis of Ethyl 6-oxohexanoate

While a specific, detailed experimental protocol for the synthesis of Ethyl 6-oxohexanoate is
not readily available in the reviewed literature, a plausible synthetic route can be proposed
based on the synthesis of the related compound, ethyl 6-chloro-6-oxohexanoate.[4] This
proposed synthesis involves the conversion of a carboxylic acid to an aldehyde. A common
method to achieve this is through the reduction of an activated carboxylic acid derivative, such
as an acyl chloride or a Weinreb amide.
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A potential synthetic pathway could start from monoethyl adipate. The carboxylic acid moiety of
monoethyl adipate can be converted to an acyl chloride, which is then subjected to a controlled
reduction to yield the desired aldehyde, Ethyl 6-oxohexanoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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